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molecular formula C24H16F3N5 B8683575 1-(2-(Difluoromethyl)pyridin-4-yl)-4-fluoro-1-(3-(pyrimidin-5-yl)phenyl)-1H-isoindol-3-amine

1-(2-(Difluoromethyl)pyridin-4-yl)-4-fluoro-1-(3-(pyrimidin-5-yl)phenyl)-1H-isoindol-3-amine

Cat. No. B8683575
M. Wt: 431.4 g/mol
InChI Key: MRXBCEQZNKUUIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08030500B2

Procedure details

1-(3-Bromophenyl)-1-(2-(difluoromethyl)pyridin-4-yl)-4-fluoro-1H-isoindol-3-amine (0.168 g, 0.39 mmol), 5-pyrimidinylboronic acid (0.063 g, 0.51 mmol), [1,1′-bis (diphenylphosphino)ferrocene]palladium(II) chloride (0.016 g, 0.02 mmol), cesium carbonate (0.093 mL, 1.17 mmol) and DME:EtOH:water (6:3:1) (10.0 mL) were added to a microwave vial and heated at 150° C. in a microwave reactor for 20 min. Additional 5-pyrimidinylboronic acid (0.048 g, 0.39 mmol) was added. The reaction mixture was heated at 150° C. in a microwave reactor for 20 min. The reaction mixture was filtered through a syringe filter, concentrated in vacuo, redissolved in methanol and purified by preparative HPLC to afford the title compound (0.115 g, 60%).
Name
1-(3-Bromophenyl)-1-(2-(difluoromethyl)pyridin-4-yl)-4-fluoro-1H-isoindol-3-amine
Quantity
0.168 g
Type
reactant
Reaction Step One
Name
5-pyrimidinylboronic acid
Quantity
0.063 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
0.093 mL
Type
reactant
Reaction Step One
Name
[1,1′-bis (diphenylphosphino)ferrocene]palladium(II) chloride
Quantity
0.016 g
Type
catalyst
Reaction Step One
Name
DME EtOH water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
5-pyrimidinylboronic acid
Quantity
0.048 g
Type
reactant
Reaction Step Two
Name
title compound
Yield
60%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:3]=[C:4]([C:8]2([C:19]3[CH:24]=[CH:23][N:22]=[C:21]([CH:25]([F:27])[F:26])[CH:20]=3)[C:16]3[C:11](=[C:12]([F:17])[CH:13]=[CH:14][CH:15]=3)[C:10]([NH2:18])=[N:9]2)[CH:5]=[CH:6][CH:7]=1.[N:28]1[CH:33]=[C:32](B(O)O)[CH:31]=[N:30][CH:29]=1.C(=O)([O-])[O-].[Cs+].[Cs+]>C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2].COCCOC.CCO.O>[F:26][CH:25]([F:27])[C:21]1[CH:20]=[C:19]([C:8]2([C:4]3[CH:5]=[CH:6][CH:7]=[C:2]([C:32]4[CH:33]=[N:28][CH:29]=[N:30][CH:31]=4)[CH:3]=3)[C:16]3[C:11](=[C:12]([F:17])[CH:13]=[CH:14][CH:15]=3)[C:10]([NH2:18])=[N:9]2)[CH:24]=[CH:23][N:22]=1 |f:2.3.4,5.6.7.8,9.10.11|

Inputs

Step One
Name
1-(3-Bromophenyl)-1-(2-(difluoromethyl)pyridin-4-yl)-4-fluoro-1H-isoindol-3-amine
Quantity
0.168 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)C1(N=C(C2=C(C=CC=C12)F)N)C1=CC(=NC=C1)C(F)F
Name
5-pyrimidinylboronic acid
Quantity
0.063 g
Type
reactant
Smiles
N1=CN=CC(=C1)B(O)O
Name
cesium carbonate
Quantity
0.093 mL
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]
Name
[1,1′-bis (diphenylphosphino)ferrocene]palladium(II) chloride
Quantity
0.016 g
Type
catalyst
Smiles
C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
Name
DME EtOH water
Quantity
10 mL
Type
solvent
Smiles
COCCOC.CCO.O
Step Two
Name
5-pyrimidinylboronic acid
Quantity
0.048 g
Type
reactant
Smiles
N1=CN=CC(=C1)B(O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated at 150° C. in a microwave reactor for 20 min
Duration
20 min
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered through a syringe
FILTRATION
Type
FILTRATION
Details
filter
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
redissolved in methanol
CUSTOM
Type
CUSTOM
Details
purified by preparative HPLC

Outcomes

Product
Name
title compound
Type
product
Smiles
FC(C1=NC=CC(=C1)C1(N=C(C2=C(C=CC=C12)F)N)C1=CC(=CC=C1)C=1C=NC=NC1)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.115 g
YIELD: PERCENTYIELD 60%
YIELD: CALCULATEDPERCENTYIELD 68.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.